Cas no 116834-10-7 (1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid)

1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a methoxyphenyl group at the 1-position and a pyrrole moiety at the 5-position. The carboxylic acid functional group at the 4-position enhances its utility as a versatile intermediate in organic synthesis and medicinal chemistry. This structure offers potential for further derivatization, making it valuable in the development of pharmacologically active compounds. Its well-defined molecular architecture ensures consistent reactivity, particularly in coupling reactions or as a building block for heterocyclic scaffolds. The compound's stability and synthetic accessibility further underscore its applicability in research and industrial settings.

1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid structure

116834-10-7 structure

Product Name:1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid

CAS No:116834-10-7

MF:C₁₅H₁₃N₃O₃

MW:283.282023191452

MDL:MFCD01693496

CID:206110

PubChem ID:3087986

Update Time:2025-06-07

1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylicacid, 1-(4-methoxyphenyl)-5-(1H-pyrrol-1-yl)-
- 1-(4-methoxyphenyl)-5-pyrrol-1-ylpyrazole-4-carboxylic acid
- AKOS005666907
- MFCD01693496
- SB62748
- 1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid
- CS-0302826
- 116834-10-7
- 1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylicacid
- EN300-302856
- NS-04697
- 1H-Pyrazole-4-carboxylic acid, 1-(4-methoxyphenyl)-5-(1H-pyrrol-1-yl)-
- 1-(4-Methoxy-phenyl)-5-pyrrol-1-yl-1H-pyrazol e-4-carboxylic acid
- DTXSID90151535
- 1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid, AldrichCPR
- BB 0248277
- MDL： MFCD01693496
- Inchi： 1S/C15H13N3O3/c1-21-12-6-4-11(5-7-12)18-14(17-8-2-3-9-17)13(10-16-18)15(19)20/h2-10H,1H3,(H,19,20)
- InChI Key： OTORYOLFRODARE-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)N1C(=C(C(=O)O)C=N1)N1C=CC=C1

Computed Properties

Exact Mass: 283.09579
Monoisotopic Mass: 283.096
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 69.3Å²

Experimental Properties

Density: 1.31
Boiling Point: 497.3°Cat760mmHg
Flash Point: 254.6°C
Refractive Index: 1.644
PSA: 69.28

1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid Pricemore >>

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